Cas no 866591-21-1 (2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chlorophenyl)acetamide)

• Product Name: 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chlorophenyl)acetamide
• CAS No: 866591-21-1
• MF: C₂₅H₂₁ClN₂O₄S
• MW: 480.963244199753
• CID: 5827509
• PubChem ID: 2136676
• Update Time: 2025-10-20

2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(benzenesulfonyl)-6-ethyl-4-oxoquinolin-1-yl]-N-(3-chlorophenyl)acetamide
• AKOS001821065
• N-(3-chlorophenyl)-2-(6-ethyl-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl)acetamide
• F1604-0327
• 2-[3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-chlorophenyl)acetamide
• 866591-21-1
• 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chlorophenyl)acetamide

• Inchi： 1S/C25H21ClN2O4S/c1-2-17-11-12-22-21(13-17)25(30)23(33(31,32)20-9-4-3-5-10-20)15-28(22)16-24(29)27-19-8-6-7-18(26)14-19/h3-15H,2,16H2,1H3,(H,27,29)
• InChI Key： CJSIUWQKEMIQIB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CN1C=C(C(C2C=C(CC)C=CC1=2)=O)S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 480.0910560g/mol
• Monoisotopic Mass: 480.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chlorophenyl)acetamide

Comprehensive Overview of 2-3-(Benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chlorophenyl)acetamide (CAS No. 866591-21-1)

The compound 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chlorophenyl)acetamide, identified by its CAS No. 866591-21-1, is a specialized organic molecule with a unique structural framework. This compound belongs to the quinoline derivatives family, which is widely studied in medicinal chemistry and material science due to its versatile applications. The presence of a benzenesulfonyl group and a 3-chlorophenyl moiety in its structure enhances its potential for interactions with biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for quinoline-based compounds has surged, driven by their role in designing novel therapeutics for conditions such as inflammation, microbial infections, and metabolic disorders. Researchers are particularly intrigued by the 4-oxo-1,4-dihydroquinoline scaffold, which is known for its bioactivity and stability. The ethyl substitution at the 6-position and the acetamide linkage further contribute to the compound's pharmacological profile, offering opportunities for customization and optimization.

The synthesis of 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chlorophenyl)acetamide involves multi-step organic reactions, including sulfonylation, condensation, and amidation. These processes require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, confirming its structural integrity and homogeneity. The compound's solubility, stability, and compatibility with various solvents are also critical parameters evaluated during its development.

From an industrial perspective, CAS No. 866591-21-1 is gaining attention for its potential applications in pharmaceutical intermediates and agrochemicals. The compound's ability to act as a building block for more complex molecules makes it valuable in synthetic chemistry. Additionally, its chlorophenyl and benzenesulfonyl groups are often explored for their electronic and steric effects, which can influence the properties of the final products. This has led to increased interest from researchers and manufacturers alike.

Environmental and safety considerations are paramount when working with 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chlorophenyl)acetamide. Proper handling, storage, and disposal protocols must be followed to minimize risks. Regulatory compliance with guidelines such as REACH and GHS ensures that the compound is used responsibly across industries. Researchers are also investigating greener synthesis routes to reduce the environmental footprint associated with its production.

The future prospects of CAS No. 866591-21-1 are promising, with ongoing studies exploring its potential in drug delivery systems and biomaterials. The compound's unique combination of functional groups opens doors for innovation in personalized medicine and targeted therapies. As the scientific community continues to uncover its capabilities, 2-3-(benzenesulfonyl)-6-ethyl-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chlorophenyl)acetamide is poised to play a significant role in advancing both healthcare and industrial applications.